Cas no 85277-05-0 (1H-Benzofuro[3,2-b]pyrrole-2-carboxylic acid)

• Product name: 1H-Benzofuro[3,2-b]pyrrole-2-carboxylic acid
• CAS No: 85277-05-0
• MF: C₁₁H₇NO₃
• MW: 201.17818
• CID: 1119062
• PubChem ID: 12377251

1H-Benzofuro[3,2-b]pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzofuro[3,2-b]pyrrole-2-carboxylic acid
• CHEMBL2413633
• NKGUHSIMKXPTGH-UHFFFAOYSA-N
• furo[3,2-b]-indole-2-carboxylic acid
• SCHEMBL11363358
• 4H-Furo[3,2-b]indole-2-carboxylic acid
• furo[3,2-b]indole-2-carboxylic acid
• 85277-05-0

• Inchi： InChI=1S/C11H7NO3/c13-11(14)9-5-8-10(15-9)6-3-1-2-4-7(6)12-8/h1-5,12H,(H,13,14)
• InChI Key： NKGUHSIMKXPTGH-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C3=C(N2)C=C(O3)C(=O)O

Computed Properties

• Exact Mass: 201.042593085g/mol
• Monoisotopic Mass: 201.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų
• XLogP3: 2.4